Cas no 1160247-92-6 (VU 0238429)

• Product Name: VU 0238429
• CAS No: 1160247-92-6
• MF: C₁₇H₁₂F₃NO₄
• MW: 351.276695251465
• CID: 834758
• PubChem ID: 329829052
• Update Time: 2025-07-14

VU 0238429 Chemical and Physical Properties

Names and Identifiers

• VU 0238429
• 1-(4-Methoxybenzyl)-5-trifluoroMethoxyisatin
• CHEBI:579407
• CHEMBL466253
• CTK8E8884
• DNC009704
• KB-81463
• ML129
• VU-0238429
• 1-[(4-Methoxyphenyl)methyl]-5-(trifluoromethoxy)-1H-indole-2,3-dione
• VU0238429
• 1-(4-methoxybenzyl)-5-(trifluoromethoxy)indoline-2,3-dione
• 1-((4-Methoxyphenyl)methyl)-5-(trifluoromethoxy)-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 1-((4-methoxyphenyl)methyl)-5-(trifluoromethoxy)-
• 1H-Indole-2,3-dione, 1-[(4-methoxyphenyl)methyl]-5-(trifluoromethoxy)-
• ZH1ZWF5Q3P
• GTPL3257
• 1-(4-Methoxybenzyl)-5-(trifluoromethoxy)-1H-indole-2,3-dione
• J-003368
• cid_42633508
• SCHEMBL24270342
• BCP33882
• HY-12157
• 1-(4-Methoxy-benzyl)-5-trifluoromethoxy-1H-indole-2,3-dione
• CKLGZXFOLMHCMC-UHFFFAOYSA-N
• s2646
• 1-[(4-methoxyphenyl)methyl]-5-(trifluoromethoxy)indole-2,3-dione
• HMS3678C19
• HMS3414C19
• D81171
• 1-[(4-methoxyphenyl)methyl]-5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione
• MFCD16618396
• AKOS024457724
• DA-59066
• EX-A4042
• UNII-ZH1ZWF5Q3P
• BDBM50258656
• VU0238429; VU-0238429
• AC-36485
• GLXC-02673
• VU0238429, solubility: >=20 mg/mL in DMSO
• VU0238429-1
• BRD-K24187789-001-01-7
• Q7907643
• DTXSID40655290
• 1160247-92-6
• AS-79991
• ML-129
• CS-0003122
• VU 0238429?

• MDL： MFCD16618396
• Inchi： 1S/C17H12F3NO4/c1-24-11-4-2-10(3-5-11)9-21-14-7-6-12(25-17(18,19)20)8-13(14)15(22)16(21)23/h2-8H,9H2,1H3
• InChI Key： CKLGZXFOLMHCMC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C(C(N2CC1C=CC(=CC=1)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 351.07184235g/mol
• Monoisotopic Mass: 351.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.5

Experimental Properties

• Solubility: DMSO: ≥20mg/mL

VU 0238429 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36-50/53
• Safety Instruction： 26-60-61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on VU 0238429

Compound Introduction: CAS No. 1160247-92-6 and Product Name: VU 0238429

The compound with the CAS number 1160247-92-6 and the product name VU 0238429 represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation in various biological pathways.

Recent studies have highlighted the importance of VU 0238429 in the context of modern medicinal chemistry. Researchers have been exploring its interactions with biological targets, particularly enzymes and receptors involved in critical metabolic processes. The compound's ability to modulate these interactions has opened new avenues for treating a range of diseases, including metabolic disorders and inflammatory conditions. The structural features of CAS No. 1160247-92-6 contribute to its high selectivity, minimizing off-target effects and enhancing therapeutic efficacy.

In the realm of drug discovery, VU 0238429 has been studied for its potential as a lead compound in the development of novel therapeutics. Its chemical properties, such as solubility, stability, and bioavailability, have been optimized to improve pharmacokinetic profiles. Computational modeling and experimental validation have shown that this compound exhibits promising pharmacological activity, making it a valuable asset in the pharmaceutical industry.

One of the most intriguing aspects of CAS No. 1160247-92-6 is its role in modulating cellular signaling pathways. Research indicates that this compound can interact with key proteins involved in cell proliferation, differentiation, and apoptosis. These interactions are crucial for understanding its potential applications in treating diseases such as cancer and neurodegenerative disorders. The compound's ability to influence these pathways suggests that it could be a versatile tool for developing targeted therapies.

The synthesis of VU 0238429 has also been a subject of extensive research. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets stringent quality standards for preclinical and clinical studies. The synthetic route involves multiple steps, including functional group transformations and stereocontrolled reactions, which highlight the complexity and sophistication of modern organic synthesis.

Preclinical studies have demonstrated the safety and efficacy of CAS No. 1160247-92-6 in animal models. These studies have provided valuable insights into its pharmacological effects and potential side effects. The results have been instrumental in guiding the design of clinical trials to evaluate its therapeutic potential in humans. The compound's favorable pharmacokinetic profile has also been noted, which is essential for ensuring optimal drug delivery and patient compliance.

The future prospects of VU 0238429 are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process. Advances in biotechnology and drug delivery systems may further enhance the compound's efficacy and accessibility for patients worldwide.

In conclusion, CAS No. 1160247-92-6 and VU 0238429 represent a significant breakthrough in chemical and pharmaceutical research. Their unique properties and potential applications make them valuable assets in the quest for novel therapeutics. As research continues to uncover new insights into their mechanisms of action, these compounds are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.